Cas no 114873-11-9 (N-BOC-3-Fluoro-D-phenylalanine)

N-BOC-3-Fluoro-D-phenylalanine structure

114873-11-9 structure

Product Name:N-BOC-3-Fluoro-D-phenylalanine

CAS No:114873-11-9

MF:C₁₄H₁₈FNO₄

MW:283.295427799225

MDL:MFCD00672523

CID:63117

PubChem ID:7020836

Update Time:2024-11-03

N-BOC-3-Fluoro-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

- (R)-N-Boc-3-Fluorophenylalanine
- BOC-3-fluoro-D-phenylalanine
- BOC-D-Phe(3-F)-OH
- tert-Butoxycarbonyl-D-3-fluorophenylalanine
- N-Boc-3-fluoro-D-phenylalanine
- Boc-D-3-Fluorophe
- Boc-D-3-Fluorophenylalanine
- BOC-3-FLUORO-D-PHE
- BOC-D-PHE(M-F)-OH
- BOC-M-FLUORO-D-PHE-OH
- RARECHEM BK PT 0029
- Boc-D-3-F-Phe
- N-BOC-3-Fluoro-D-phenylalanine
- MDL： MFCD00672523
- Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(12(17)18)8-9-5-4-6-10(15)7-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)/t11-/m1/s1
- InChI Key： FPCCREICRYPTTL-LLVKDONJSA-N
- SMILES： FC1=CC=CC(=C1)C[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 283.12200
Monoisotopic Mass: 282.114161
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 354
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.5
Surface Charge: 0
Tautomer Count: 2
XLogP3: 2.6

Experimental Properties

Color/Form: Not available
Density: 1.1918 (estimate)
Melting Point: 70 ºC
Boiling Point: 425°C at 760 mmHg
Flash Point: 138.3°C
PSA: 75.63000
LogP: 2.73700
Solubility: Not available
Specific Rotation: -6 º (c=1,MeOH)
Optical Activity: [α]20/D −6.5±1°, c = 1% in methanol

N-BOC-3-Fluoro-D-phenylalanine Security Information

Hazard Statement： H315-H319-H335
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S24/25
Hazardous Material Identification：
Storage Condition：Keep cold
HazardClass：IRRITANT
Safety Term：S24/25
Risk Phrases：R36/37/38

N-BOC-3-Fluoro-D-phenylalanine Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-BOC-3-Fluoro-D-phenylalanine Pricemore >>

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N-BOC-3-Fluoro-D-phenylalanine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:114873-11-9)BOC-D-3-Fluorophe

Order Number:sfd6734

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:114873-11-9)N-BOC-3-Fluoro-D-phenylalanine

Order Number:A803263

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:05

Price ($):363.0

Email:sales@amadischem.com